N-(3,4-difluorophenyl)-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide

• Molecular Formula: C18H16F2N2O2
• Molecular Weight: 330.3 g/mol
• IUPAC Name: N-(3,4-difluorophenyl)-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C18H16F2N2O2/c1-11-2-5-14(6-3-11)22-10-12(8-17(22)23)18(24)21-13-4-7-15(19)16(20)9-13/h2-7,9,12H,8,10H2,1H3,(H,21,24)
• InChI Key: WGCADAJLGCIBMN-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)N2CC(CC2=O)C(=O)NC3=CC(=C(C=C3)F)F

Description

N-(3,4-difluorophenyl)-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide, also known as DFP-10825, is a synthetic compound that belongs to the class of pyrrolidine carboxamides. It is a potential drug candidate that has been extensively studied for its pharmacological properties and therapeutic potential.

Scientific Research Applications

N-(3,4-difluorophenyl)-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide has been studied for its potential therapeutic effects in various medical conditions. It has been shown to have anti-inflammatory, analgesic, and anti-cancer properties. In addition, N-(3,4-difluorophenyl)-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide has been found to be effective in treating neuropathic pain, osteoarthritis, and inflammation-induced cognitive impairment.

Mechanism of Action

The mechanism of action of N-(3,4-difluorophenyl)-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide is not fully understood. However, it has been suggested that it acts by inhibiting the activity of cyclooxygenase-2 (COX-2), which is an enzyme responsible for the production of prostaglandins. Prostaglandins are known to be involved in the inflammatory response, pain, and fever. By inhibiting COX-2, N-(3,4-difluorophenyl)-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide reduces the production of prostaglandins, leading to a reduction in inflammation and pain.
Biochemical and Physiological Effects:
N-(3,4-difluorophenyl)-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide has been found to have several biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines, such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α), in the serum and tissues of animals. It has also been found to decrease the levels of reactive oxygen species (ROS) and lipid peroxidation products, which are known to be involved in the inflammatory response. In addition, N-(3,4-difluorophenyl)-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide has been shown to increase the levels of antioxidants, such as glutathione (GSH) and superoxide dismutase (SOD), in the tissues of animals.

Advantages and Limitations for Lab Experiments

N-(3,4-difluorophenyl)-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized and purified. It has also been found to be effective in various animal models of inflammation and pain. However, there are also some limitations to its use in lab experiments. For example, N-(3,4-difluorophenyl)-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide has not been extensively studied in humans, and its safety and efficacy in humans are not fully understood. In addition, the mechanism of action of N-(3,4-difluorophenyl)-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide is not fully understood, which makes it difficult to interpret the results of lab experiments.

Future Directions

There are several future directions for the study of N-(3,4-difluorophenyl)-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide. One direction is to further investigate its mechanism of action and its effects on various signaling pathways involved in inflammation and pain. Another direction is to study its safety and efficacy in humans, which could lead to the development of new therapeutic agents for the treatment of inflammatory and pain-related disorders. Additionally, N-(3,4-difluorophenyl)-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide could be used as a lead compound for the development of new drugs with improved pharmacological properties.

Synthesis Methods

The synthesis of N-(3,4-difluorophenyl)-1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide involves the reaction of 3,4-difluoroaniline and 4-methylphenylacetic acid with phosphorus oxychloride, followed by the reaction with pyrrolidine-3-carboxamide. The final product is obtained after purification by column chromatography and recrystallization.